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Compound of Interest

Compound Name: GlyH-101

Cat. No.: B15614586

For Researchers, Scientists, and Drug Development Professionals

Abstract

GlyH-101 is a potent and reversible inhibitor of the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) chloride channel.[1][2] Accurate and consistent preparation of
GlyH-101 stock solutions is critical for reliable experimental outcomes in basic research and
drug development. This document provides a detailed protocol for the preparation, storage, and
handling of GlyH-101 stock solutions to ensure their stability and efficacy for in vitro and in vivo

applications.

Physicochemical Properties of GlyH-101

A summary of the key physicochemical properties of GlyH-101 is presented in Table 1. This
information is essential for accurate calculations and handling of the compound.

Table 1: Physicochemical Data for GlyH-101
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Property Value References
Molecular Weight 493.15 g/mol [2]
Formula C19H15BrNsOs [2]
Purity >97% [2]
Appearance Light yellow to yellow solid [3]

Soluble up to 100 mM
(approximately 49.32 mg/mL).
Solubility in DMSO Commercially available data [21[31[41[5]
indicates solubility of at least
58 mg/mL to 200 mg/mL.

Solubility in DMF Approximately 30 mg/mL [6]

Sparingly soluble.
Approximately 1 mM in water
Aqueous Solubility and approximately 0.5 mg/mL (11161171
in a 1:1 solution of DMF:PBS
(pH 7.2).

CAS Number 328541-79-3

Experimental Protocol: Preparation of a 50 mM
GlyH-101 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of GlyH-101 in dimethyl
sulfoxide (DMSOQ). This concentration is suitable for most in vitro applications and allows for
convenient dilution to working concentrations.

Materials:

e GlyH-101 powder (ensure purity of 297%)
e Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

» Sterile, amber glass vial or a clear vial wrapped in aluminum foil
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o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials for aliquoting
o Pipettes and sterile, disposable pipette tips

e \ortex mixer

e Personal protective equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Preparation: Work in a clean, dry environment, such as a chemical fume hood, to minimize
exposure and contamination. Ensure all glassware and equipment are clean and dry.

e Weighing GlyH-101.:
o Tare the analytical balance with a clean, empty weighing boat or microcentrifuge tube.

o Carefully weigh the desired amount of GlyH-101 powder. For example, to prepare 1 mL of
a 50 mM stock solution, weigh out 24.66 mg of GlyH-101 (Calculation: 0.05 mol/L* 1 L *
493.15 g/mol = 24.66 mg/mL).

 Dissolution:
o Transfer the weighed GlyH-101 powder to the sterile amber glass vial.

o Add the calculated volume of anhydrous DMSO to the vial. For the example above, add 1
mL of DMSO. To ensure accurate volume, use a calibrated pipette.

o Tightly cap the vial.
e Mixing:

o Vortex the solution at room temperature until the GlyH-101 is completely dissolved.
Visually inspect the solution against a light source to ensure there are no visible particles.
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Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary,
but avoid excessive heat.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can
degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term storage.[2][4] Stock solutions in DMSO are
reported to be stable for up to 3 months at -20°C.[2][5] Some sources suggest stability for
up to 1-2 years at -80°C.[3][4]

Workflow for GlyH-101 Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a GlyH-101 stock solution.

Dissolution

Preparation
Weigh GlyH-101 Powder Vortex until Dissolved

Storage
Aliquot into Single-Use TubesJ—’(Stcre at -20°C or -80°C)—>®

Add Anhydrous DMSO

Click to download full resolution via product page
Caption: Workflow for preparing GlyH-101 stock solution.

Quality Control

To ensure the reliability of experimental results, it is recommended to perform quality control
checks on newly prepared stock solutions. This may include:

» Visual Inspection: Check for any precipitation or color change in the stock solution before
each use.
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e Functional Assay: If possible, test the activity of a new batch of stock solution in a well-
established functional assay to confirm its inhibitory potency.

Safety Precautions
e GlyH-101 is intended for laboratory research use only.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the compound and its solutions.

o Handle GlyH-101 powder in a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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